3,4,7,9-tetramethyl-1-(2-oxopropyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione

• IUPAC Name: 3,4,7,9-tetramethyl-1-(2-oxopropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C14H18N6O3/c1-7(21)6-19-13-15-11-10(20(13)9(3)8(2)16-19)12(22)18(5)14(23)17(11)4/h9H,6H2,1-5H3
• InChI Key: MQHHCSGAIYCYDB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)C)CC(=O)C)C
• Molecular Formula: C14H18N6O3
• Molecular Weight: 318.33 g/mol
• CAS No.: 898413-03-1

Description

3,4,7,9-tetramethyl-1-(2-oxopropyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione is a useful research compound. Its molecular formula is C14H18N6O3 and its molecular weight is 318.337. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antitumor and Vascular Relaxing Effects : Novel heterocycles including purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines have been synthesized. These compounds, including ones with structural motifs related to the specified chemical, showed activity against P388 leukemia, although none exhibited significant vascular relaxing effects (Ueda et al., 1987).

• Antibacterial and Antiviral Applications : 6-Azapyrimidines with α-methylene-γ-(4-substituted phenyl)-γ-butyrolactone pharmacophores were designed, synthesized, and evaluated for their antibacterial activity against Gram-positive and Gram-negative microorganisms, showing selective inhibition against Proteus vulgaris (Po-Jui Huang & Kuan-Han Lee, 2011).

Material Science and Chemistry

• Antimicrobial and Detoxification Applications : N-Halamine-coated cotton, utilizing derivatives related to the specified chemical, demonstrated antimicrobial efficacy against Staphylococcus aureus and Escherichia coli O157:H7. These materials were also effective in oxidizing chemical mustard to less toxic derivatives, showcasing potential for detoxification applications (Ren et al., 2009).

Anticancer, Anti-HIV-1, and Antimicrobial Activities

• Tricyclic Triazino and Triazolo[4,3-e]purine Derivatives : Some newly synthesized triazino and triazolo[4,3-e]purine derivatives showed in vitro anticancer, anti-HIV-1, and antimicrobial activities. Specifically, certain compounds exhibited considerable activity against melanoma, non-small lung cancer, and breast cancer, along with moderate anti-HIV-1 activity and antimicrobial effects against various pathogens (Ashour et al., 2012).